Cas no 220405-40-3 (2,2-Difluoro-1,3-dimethylimidazolidine)

• Product Name: 2,2-Difluoro-1,3-dimethylimidazolidine
• CAS No: 220405-40-3
• MF: C₅H₁₀F₂N₂
• MW: 136.143107891083
• MDL: MFCD03788478
• CID: 67027
• PubChem ID: 2779111
• Update Time: 2025-10-29

2,2-Difluoro-1,3-dimethylimidazolidine Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-1,3-dimethylimidazolidine
• 2,2-Difluoro-1,3-dimethyltetrahydroimidazole
• 1,2-dimethyl-2,2-difluoroimidazolidine
• 1,3-dimethyl-2,2-difluoroimidazolidine
• 2,2-difluoro-1,3-dimethyl-imidazolidine
• 2,2-difluoro-1,3-dimethyl-imidazoline
• 2,2-difluoro-1,3-dimethylimidazollidine
• AKOS006228207
• AMY1612
• 2,2-difluoro-1,3-dimethylimidazolidine, 95%
• Imidazolidine, 2,2-difluoro-1,3-dimethyl-
• BCP11207
• F11328
• SY032238
• SCHEMBL80673
• PS-11913
• DTXSID30381273
• C5H10F2N2
• J-506790
• MFCD03788478
• A815862
• 220405-40-3
• FT-0609231
• CS-0129543
• BBL102690
• DB-013947
• STL556495
• DTXCID60332298

• MDL： MFCD03788478
• Inchi： 1S/C5H10F2N2/c1-8-3-4-9(2)5(8,6)7/h3-4H2,1-2H3
• InChI Key： MGDCBOKBTJIJBT-UHFFFAOYSA-N
• SMILES： FC1(N(C)CCN1C)F

Computed Properties

• Exact Mass: 136.08100
• Monoisotopic Mass: 136.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 6.5A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.096
• Boiling Point: 329.3 ºC at 760 mmHg
• Flash Point: 40°C
• Refractive Index: 1.442
• PSA: 6.48000
• LogP: 0.28970
• Sensitiveness: Humidity sensitive
• Solubility: Not determined

2,2-Difluoro-1,3-dimethylimidazolidine Security Information

• Hazard Statement： Corrosive/Flammable
• Hazardous Material transportation number：1993
• Hazard Category Code： R10: flammable.
• Safety Instruction： S16-S26-S36
• Hazardous Material Identification：
• Risk Phrases：R10
• Storage Condition：Cold storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines

Additional information on 2,2-Difluoro-1,3-dimethylimidazolidine

2,2-Difluoro-1,3-dimethylimidazolidine (CAS No. 220405-40-3): Properties, Applications, and Market Insights

2,2-Difluoro-1,3-dimethylimidazolidine (CAS No. 220405-40-3) is a fluorinated heterocyclic compound that has gained significant attention in recent years due to its unique chemical properties and versatile applications. This compound, often referred to as DFDMI in industrial contexts, belongs to the imidazolidine family and features two fluorine atoms at the 2-position, making it a valuable building block in organic synthesis and pharmaceutical research.

The molecular structure of 2,2-difluoro-1,3-dimethylimidazolidine consists of a five-membered ring containing two nitrogen atoms, with methyl groups at the 1 and 3 positions. The presence of fluorine atoms significantly influences the compound's reactivity and physical properties, including its boiling point (approximately 145-150°C) and solubility characteristics. Recent studies have shown that fluorinated imidazolidines like this compound exhibit enhanced stability compared to their non-fluorinated counterparts, making them particularly useful in demanding chemical processes.

In the pharmaceutical industry, 2,2-Difluoro-1,3-dimethylimidazolidine serves as a key intermediate for the synthesis of various bioactive molecules. Researchers have utilized this compound in the development of novel drug candidates, particularly those targeting central nervous system disorders. The fluorine substitution pattern in this molecule has been shown to improve metabolic stability and membrane permeability of resulting pharmaceutical compounds, addressing one of the most common challenges in modern drug discovery.

Beyond pharmaceuticals, CAS 220405-40-3 finds applications in materials science, where it's used as a precursor for specialty polymers and coatings. The compound's ability to introduce fluorine atoms into polymer chains makes it valuable for creating materials with enhanced thermal stability, chemical resistance, and surface properties. Recent innovations in fluorinated materials for electronics and renewable energy applications have further increased demand for high-purity 2,2-difluoro imidazolidine derivatives.

The synthesis of 2,2-Difluoro-1,3-dimethylimidazolidine typically involves the reaction of appropriately substituted imidazolidine precursors with fluorinating agents under controlled conditions. Modern synthetic approaches emphasize green chemistry principles, with researchers developing more efficient catalytic systems and solvent-free methods to produce this compound. These advancements align with current industry trends toward sustainable chemical manufacturing processes.

Market analysis indicates growing demand for difluoro imidazolidine compounds across multiple sectors. The global market for fluorinated fine chemicals is projected to expand significantly in the coming years, driven by increasing applications in life sciences and advanced materials. Suppliers of CAS 220405-40-3 are focusing on improving production scalability while maintaining high purity standards to meet the stringent requirements of pharmaceutical and electronic applications.

Quality control for 2,2-Difluoro-1,3-dimethylimidazolidine involves rigorous analytical testing, including HPLC, GC-MS, and NMR spectroscopy. The compound is typically supplied as a colorless to pale yellow liquid with purity levels exceeding 98%. Proper storage recommendations include keeping the material in tightly sealed containers under inert atmosphere at temperatures below 25°C to maintain stability.

Recent patent literature reveals innovative applications of DFDMI derivatives in battery technology and organic electronics. Researchers are exploring its use as electrolyte additives in lithium-ion batteries and as dopants for organic semiconductors. These emerging applications demonstrate the compound's potential to contribute to next-generation energy storage and electronic devices.

From a regulatory perspective, 2,2-Difluoro-1,3-dimethylimidazolidine is generally regarded as safe for industrial use when proper handling procedures are followed. Material safety data sheets provide comprehensive guidance on personal protective equipment and first aid measures. The compound's environmental profile is currently under study, with preliminary data suggesting favorable biodegradation characteristics compared to some other fluorinated compounds.

Future research directions for CAS 220405-40-3 include exploring its potential in catalytic systems and as a ligand in transition metal chemistry. The unique electronic properties imparted by the fluorine atoms make this compound particularly interesting for asymmetric synthesis applications. Academic and industrial laboratories continue to investigate new reaction pathways involving this versatile building block.

For researchers and manufacturers working with fluorinated heterocycles, understanding the structure-activity relationships of compounds like 2,2-Difluoro-1,3-dimethylimidazolidine is crucial. The compound's balanced lipophilicity and electronic effects make it a valuable tool in medicinal chemistry and materials science. Recent computational studies have provided deeper insights into its conformational preferences and interaction potentials.

The commercial availability of 2,2-Difluoro-1,3-dimethylimidazolidine has improved in recent years, with multiple suppliers offering custom synthesis and bulk quantities. Pricing trends reflect the compound's growing importance in high-value applications, with purity grades tailored to specific industry needs. Technical support and analytical data packages are increasingly becoming standard offerings from suppliers.

In conclusion, 2,2-Difluoro-1,3-dimethylimidazolidine (CAS No. 220405-40-3) represents an important class of fluorinated heterocyclic compounds with wide-ranging applications. Its unique combination of chemical properties continues to inspire innovation across multiple scientific disciplines. As research advances and new applications emerge, this compound is poised to play an even more significant role in the development of advanced materials and pharmaceutical agents.